5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C23H23NO4S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: (5Z)-5-[(3,4-dimethoxy-5-prop-2-enylphenyl)methylidene]-3-[(4-methylphenyl)methyl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H23NO4S/c1-5-6-18-11-17(12-19(27-3)21(18)28-4)13-20-22(25)24(23(26)29-20)14-16-9-7-15(2)8-10-16/h5,7-13H,1,6,14H2,2-4H3/b20-13-
• InChI Key: VDAFJMGBEACTBE-MOSHPQCFSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)CC=C)/SC2=O
• SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=CC3=CC(=C(C(=C3)OC)OC)CC=C)SC2=O

Description

5-(3-Allyl-4,5-dimethoxybenzylidene)-3-(4-methylbenzyl)-1,3-thiazolidine-2,4-dione, commonly known as TDZ, is a synthetic plant growth regulator that has been widely used in agriculture and horticulture. TDZ has been found to exhibit a broad range of biological activities, including anti-tumor, anti-inflammatory, and anti-oxidant effects.

Mechanism of Action

The mechanism of action of TDZ is not fully understood, but it is thought to involve the regulation of gene expression and protein synthesis. TDZ has been found to upregulate the expression of genes involved in cell division and differentiation, as well as genes involved in stress response and defense mechanisms.
Biochemical and Physiological Effects:
TDZ has been shown to affect various biochemical and physiological processes in plants and animals. In plants, TDZ promotes the formation of adventitious roots, induces somatic embryogenesis, and enhances callus formation. In animals, TDZ has been found to reduce inflammation, protect against oxidative stress, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

TDZ has several advantages for lab experiments, including its ability to induce somatic embryogenesis and enhance callus formation in tissue culture. However, TDZ can be toxic to some plant species at high concentrations, and its effects can be species-specific. In addition, the optimal concentration of TDZ for a given experiment may vary depending on the plant species and tissue type.

Future Directions

There are several future directions for research on TDZ. One area of interest is the development of novel plant varieties with improved characteristics using TDZ-induced polyploidy. Another area of interest is the identification of the molecular targets of TDZ and the elucidation of its mechanism of action. Finally, the potential use of TDZ as a therapeutic agent for the treatment of cancer and other diseases warrants further investigation.

Synthesis Methods

TDZ is synthesized through a multi-step process starting from 3-allyl-4,5-dimethoxybenzaldehyde and 4-methylbenzylamine. The first step involves the condensation of these two compounds to form 5-(3-allyl-4,5-dimethoxybenzylidene)-3-(4-methylbenzyl)thiazolidine-2,4-dione. This intermediate is then oxidized to form TDZ.

Scientific Research Applications

TDZ has been extensively studied for its plant growth regulatory effects. It has been found to promote shoot regeneration, induce somatic embryogenesis, and enhance callus formation in various plant species. TDZ has also been used in tissue culture to induce polyploidy, which can lead to the production of novel plant varieties with improved characteristics.
In addition to its plant growth regulatory effects, TDZ has also been studied for its anti-tumor, anti-inflammatory, and anti-oxidant effects. TDZ has been found to inhibit the growth of various cancer cell lines, including breast, lung, and liver cancer cells. It has also been shown to reduce inflammation in animal models of arthritis and to protect against oxidative stress in various cell types.